Cas no 875664-46-3 (4-Bromo-2-fluoro-6-(trifluoromethyl)aniline)

• Product Name: 4-Bromo-2-fluoro-6-(trifluoromethyl)aniline
• CAS No: 875664-46-3
• MF: C₇H₄BrF₄N
• MW: 258.010974884033
• MDL: MFCD06660218
• CID: 93112
• PubChem ID: 17750789
• Update Time: 2024-10-26

4-Bromo-2-fluoro-6-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-fluoro-6-(trifluoromethyl)aniline
• 4-Bromo-2-fluoro-6-(trifluoromethyl)benzenamine (ACI)
• DTXSID00590693
• SCHEMBL1093928
• PS-7389
• 875664-46-3
• 4-Bromo-2-fluoro-6-trifluoromethylaniline;2-Amino-5-bromo-3-fluorobenzotrifluoride
• EN300-1642019
• MFCD06660218
• CS-0267969
• AKOS005254883

• MDL： MFCD06660218
• Inchi： 1S/C7H4BrF4N/c8-3-1-4(7(10,11)12)6(13)5(9)2-3/h1-2H,13H2
• InChI Key： FWIDRROZQFRPCM-UHFFFAOYSA-N
• SMILES： FC1C(N)=C(C(F)(F)F)C=C(Br)C=1

Computed Properties

• Exact Mass: 256.94600
• Monoisotopic Mass: 256.946
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9
• Topological Polar Surface Area: 26A^2

Experimental Properties

• Color/Form: Yellow liquid
• Density: 1.771
• Boiling Point: 195.7°C at 760 mmHg
• Flash Point: 72.1°C
• Refractive Index: 1.504
• PSA: 26.02000
• LogP: 3.77040
• Solubility: Unable or difficult to mix

4-Bromo-2-fluoro-6-(trifluoromethyl)aniline Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：UN 2081
• Hazardous Material Identification：
• Packing Group：III
• HazardClass：6.1
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes